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Compound of Interest

Compound Name: Uridine 5'-benzoate

Cat. No.: B15176527

Uridine 5'-Benzoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uridine 5'-benzoate is a derivative of the nucleoside uridine, characterized by the presence of
a benzoate group at the 5' position of the ribose sugar. While specific in-depth research on
Uridine 5'-benzoate is limited in publicly available literature, this guide provides its core
chemical properties and offers a broader context based on the well-documented activities of
related uridine derivatives. This document serves as a foundational resource for researchers
interested in the potential applications of Uridine 5'-benzoate, drawing parallels from similar
compounds in terms of synthesis, potential biological activities, and roles in cellular processes.

Compound Identification and Properties

The fundamental chemical and physical properties of Uridine 5'-benzoate are summarized
below.
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Property Value Reference
CAS Number 54618-06-3 [1]
Molecular Formula C16H16N207 [1]
Molecular Weight 348.31 g/mol [1]

[(2R,3S,4R,5R)-5-(2,4-

dioxopyrimidin-1-yl)-3,4-
IUPAC Name by Y

dihydroxyoxolan-2-yljmethyl

benzoate

Synthesis of Uridine Esters: A General Protocol

While a specific, detailed experimental protocol for the synthesis of Uridine 5'-benzoate is not
readily available in the cited literature, a general approach for the acylation of uridine at the 5'
position can be inferred from standard organic chemistry practices and protocols for similar
compounds. The selective acylation of the primary 5'-hydroxyl group is a common strategy in
nucleoside chemistry.

Generalized Synthesis Workflow

The synthesis of Uridine 5'-benzoate would likely proceed via the selective benzoylation of
uridine.
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Caption: Generalized workflow for the synthesis of Uridine 5'-benzoate.

Methodology

o Protection: To ensure selectivity for the 5'-hydroxyl group, the 2'- and 3'-hydroxyl groups of
uridine are often protected. A common method is the formation of a 2',3'-O-isopropylidene
acetal by reacting uridine with acetone in the presence of an acid catalyst.
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Benzoylation: The protected uridine is then reacted with benzoyl chloride in a suitable
solvent, typically pyridine, which also acts as a base to neutralize the HCI byproduct. This
reaction selectively acylates the primary 5'-hydroxyl group.

Deprotection: The protecting group is subsequently removed, often by treatment with a mild
acid, to yield the final product, Uridine 5'-benzoate.

Purification: The final compound is purified using standard techniques such as column
chromatography.

Potential Biological Activities and Signaling
Pathways (Inferred from Related Compounds)

Direct experimental evidence for the biological activity of Uridine 5'-benzoate is scarce.
However, the extensive research on uridine and its derivatives allows for informed hypotheses
about its potential roles. The addition of a benzoate group increases the lipophilicity of the
uridine molecule, which may enhance its ability to cross cell membranes.[1]

Potential Therapeutic Areas

Derivatives of uridine have been investigated for a range of therapeutic applications,
suggesting potential avenues of research for Uridine 5'-benzoate:

Antimicrobial and Anticancer Agents: Various uridine derivatives have demonstrated
promising antimicrobial and anticancer properties.[2][3] Modifications at different positions of
the uridine scaffold have been shown to modulate these activities.

Neuroprotection: Uridine itself plays a crucial role in the central nervous system, and its
derivatives are explored for neuroprotective effects.[4] Uridine is a precursor for the
synthesis of cytidine triphosphate (CTP), which is essential for the production of
phospholipids in neuronal membranes.[5][6]

Metabolic Regulation: Uridine and its nucleotides are central to various metabolic pathways,
including the synthesis of glycogen and glycoproteins.[5][6]

Uridine Metabolism and Signaling
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Uridine absorbed by cells is phosphorylated to Uridine 5-monophosphate (UMP), which can
then be further phosphorylated to Uridine 5'-diphosphate (UDP) and Uridine 5'-triphosphate
(UTP). These activated forms of uridine are involved in numerous cellular processes.

JUrdne Kinase
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Caption: Simplified overview of the central role of uridine in cellular metabolism.

Conclusion and Future Directions

Uridine 5'-benzoate is a chemically defined derivative of uridine. While direct biological data is
limited, the wealth of information on related uridine compounds provides a strong foundation for
future research. The increased lipophilicity conferred by the benzoate moiety may offer
advantages in terms of bioavailability and cellular uptake, making it an interesting candidate for
further investigation in the fields of medicinal chemistry and drug discovery. Future studies
should focus on the synthesis and subsequent biological evaluation of Uridine 5'-benzoate to
determine its specific activities and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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